Cas no 1272737-86-6 (6-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-)

• Product Name: 6-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-
• CAS No: 1272737-86-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5582373
• PubChem ID: 130657888
• Update Time: 2025-05-24

6-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-
• methyl(S)-3-amino-2,3-dihydrobenzofuran-6-carboxylate
• METHYL(3S)-3-AMINO-2,3-DIHYDROBENZO[3,4-B]FURAN-6-CARBOXYLATE
• 1272737-86-6
• METHYL (3S)-3-AMINO-2,3-DIHYDROBENZO[3,4-B]FURAN-6-CARBOXYLATE
• N16594

• Inchi： 1S/C10H11NO3/c1-13-10(12)6-2-3-7-8(11)5-14-9(7)4-6/h2-4,8H,5,11H2,1H3/t8-/m1/s1
• InChI Key： AIFFLXZRXCBASW-MRVPVSSYSA-N
• SMILES： O1C2C=C(C(=O)OC)C=CC=2[C@@H](C1)N

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on 6-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-

6-Benzofurancarboxylic Acid, 3-Amino-2,3-Dihydro-, Methyl Ester, (3S)-: A Comprehensive Overview

The compound with CAS No. 1272737-86-6, known as 6-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The benzofuran core of this molecule contributes to its aromatic stability and reactivity, making it a valuable substrate for further functionalization in organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound's complex structure. The methyl ester group attached to the benzofuran ring plays a crucial role in modulating the molecule's solubility and reactivity. Additionally, the presence of the amino group at the 3-position introduces a level of complexity and functionality that is highly sought after in drug discovery and material science. The S-enantiomer designation highlights the stereochemical purity of this compound, which is essential for applications requiring high specificity.

One of the most promising areas of research involving this compound is its potential application in pharmaceuticals. Studies have shown that benzofuran derivatives can exhibit significant anti-inflammatory and antioxidant properties. For instance, researchers have demonstrated that 6-benzofurancarboxylic acid derivatives can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. The incorporation of benzofuran-based structures into polymer systems has been shown to enhance their mechanical and thermal properties. For example, recent research indicates that polymers incorporating methyl ester groups derived from benzofuran compounds exhibit improved stability under high-temperature conditions, making them suitable for use in advanced electronic devices.

The synthesis of 6-benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of functional groups such as the amino and methyl ester moieties. The stereochemical resolution of the S-enantiomer is achieved through asymmetric synthesis techniques, ensuring high enantiomeric purity.

Another area where this compound has shown promise is in catalysis. The amino group present in the structure can act as a coordinating site for metal catalysts, enabling its use in transition-metal-catalyzed reactions. Recent studies have highlighted its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis for constructing complex molecular architectures.

Furthermore, the methyl ester group makes this compound highly versatile for further chemical modifications. For example, hydrolysis of the ester group can yield the corresponding carboxylic acid derivative, which can be used as a building block for more complex molecules. This flexibility underscores its utility in both academic research and industrial applications.

In conclusion, 6-benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and pharmaceuticals. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.